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Compound of Interest

Compound Name: 2,3-Lutidine

Cat. No.: B1584814 Get Quote

Welcome to the technical support guide for the safe handling and management of 2,3-Lutidine.

As Senior Application Scientists, we understand that robust safety protocols are the bedrock of

innovative and successful research. This guide is designed for researchers, scientists, and

drug development professionals to provide field-proven insights and troubleshooting for

common challenges encountered when working with this chemical. Our goal is to move beyond

mere checklists and explain the causality behind each safety recommendation, ensuring a self-

validating system of protocols for your laboratory.

Section 1: Hazard Identification & Core Safety
Principles (FAQs)
This section addresses the most frequently asked questions regarding the intrinsic hazards of

2,3-Lutidine. A foundational understanding of these properties is critical for risk assessment

and the development of safe experimental designs.

Q1: What are the primary hazards associated with 2,3-Lutidine?

A1: 2,3-Lutidine (also known as 2,3-Dimethylpyridine) is a flammable liquid and vapor that

poses several health risks.[1][2][3][4][5] According to the Globally Harmonized System (GHS),

its primary classifications include:

Flammable Liquid (Category 3): It can be ignited under moderate heating or exposure to

ignition sources.[1][5][6]
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Harmful if Swallowed (Acute Toxicity, Oral - Category 4): Ingestion can lead to significant

health issues.[1][2][3][4]

Causes Skin Irritation (Category 2): Direct contact can cause skin irritation.[1][2][3][4]

Causes Serious Eye Damage (Category 1): This is a critical hazard. Direct contact can

cause irreversible damage to the eyes.[1][2][3][5]

May Cause Respiratory Irritation (Specific Target Organ Toxicity, Single Exposure - Category

3): Inhalation of vapors may irritate the respiratory system.[1][2][3][5][7]

The causality here is linked to its chemical nature. As a pyridine derivative, it can interact with

biological tissues, leading to irritation and damage upon contact. Its volatility contributes to the

inhalation hazard, and its flammability is a significant physical risk.

Q2: What are the key physical and chemical properties I should be aware of for experimental

planning?

A2: Understanding the physicochemical properties of 2,3-Lutidine is essential for designing

safe experiments, particularly concerning heating, distillation, and solvent compatibility. Below

is a summary of its key quantitative data.
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Property Value
Significance &
Experimental
Implication

Source

CAS Number 583-61-9

Unique identifier for

ensuring you are

working with the

correct chemical.

[3][6]

Molecular Formula C₇H₉N

Helps in calculating

molar quantities and

reaction stoichiometry.

[6][8]

Molecular Weight 107.16 g/mol

Essential for accurate

measurements and

concentration

calculations.

[6][8]

Appearance
Colorless to light

yellow liquid

A significant color

change may indicate

degradation or

contamination.

[1][9]

Boiling Point
161-163 °C (322-325

°F)

Plan distillations and

reactions below this

temperature to avoid

uncontrolled boiling.

[1][10]

Flash Point 49-50 °C (120-122 °F)

Vapors can form an

ignitable mixture with

air at or above this

temperature. All work

should be conducted

away from ignition

sources.

[8][10][11]

Density ~0.945 g/mL at 25 °C

Necessary for

converting between

mass and volume.

[6]
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Vapor Pressure 2.69 mm Hg

Indicates its volatility;

requires handling in

well-ventilated areas

to avoid vapor

accumulation.

[9]

Q3: Are there established occupational exposure limits for 2,3-Lutidine?

A3: Currently, there are no specific occupational exposure limits (PELs or TLVs) established by

major regulatory bodies like OSHA for 2,3-Lutidine.[8][12] The absence of a formal limit does

not imply safety. The causality for this lack of specific regulation is often related to a

compound's less widespread industrial use compared to chemicals like benzene or toluene.

Therefore, a conservative approach is mandatory. All handling should be performed under

engineering controls (e.g., a chemical fume hood) designed to keep airborne concentrations as

low as reasonably achievable.[8][12][13]

Q4: What chemicals or conditions are incompatible with 2,3-Lutidine?

A4: To prevent hazardous reactions, 2,3-Lutidine must be stored and handled away from

incompatible materials. The primary incompatibilities are:

Strong Oxidizing Agents: Can cause vigorous, potentially explosive reactions.

Strong Acids: Can lead to exothermic reactions.[6]

Heat, Flames, and Sparks: As a flammable liquid, it must be kept away from all sources of

ignition.[3][6][8] This includes static discharge, which must be prevented by grounding and

bonding containers during transfer.[8][13]

Section 2: Personal Protective Equipment (PPE) -
Your First Line of Defense
Proper PPE is non-negotiable. This section provides troubleshooting for common PPE

challenges, emphasizing the logic behind each choice.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 14 Tech Support

https://haz-map.com/Agents/9929
https://www.benchchem.com/product/b1584814?utm_src=pdf-body
https://www.benchchem.com/product/b1584814?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/33311.pdf
https://leonidchemicals.net/msds_files/1145879437.pdf
https://pim-resources.coleparmer.com/sds/33311.pdf
https://leonidchemicals.net/msds_files/1145879437.pdf
http://3.imimg.com/data3/KA/FE/MY-511574/3-5-lutidine-material-safety.pdf
https://www.benchchem.com/product/b1584814?utm_src=pdf-body
https://www.benchchem.com/product/b1584814?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-3-lutidine.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2-3LUTIDINE-CASNO-583-61-4454G-EN.aspx
https://www.chemicalbook.com/msds/2-3-lutidine.pdf
https://pim-resources.coleparmer.com/sds/33311.pdf
https://pim-resources.coleparmer.com/sds/33311.pdf
http://3.imimg.com/data3/KA/FE/MY-511574/3-5-lutidine-material-safety.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q1: How do I select the right gloves for handling 2,3-Lutidine? My standard nitrile gloves feel

flimsy.

A1: This is an excellent and critical question. Standard thin nitrile gloves may not offer sufficient

protection. The choice of glove material must be based on chemical compatibility data,

specifically breakthrough time and permeation rate. While specific data for 2,3-Lutidine is not

always readily available, a conservative approach based on its chemical class (pyridine

derivative) is necessary.

Recommended: Butyl rubber or Viton® gloves are generally recommended for pyridine and

its derivatives due to their higher resistance.

Acceptable for short-term use: Thicker nitrile gloves (>8 mil) can be used for incidental

contact, but they should be inspected before use and replaced immediately upon any sign of

degradation or contamination.[2]

Protocol: Always handle with gloves and inspect them prior to use.[2] Use proper glove

removal technique (without touching the glove's outer surface) to avoid skin contact.[2] After

handling, wash and dry your hands thoroughly.[2]

Q2: When is a respirator required, and what type should I use?

A2: A respirator is required when engineering controls (like a fume hood) are insufficient to

maintain a safe breathing zone or during emergency situations like a large spill.

Causality: 2,3-Lutidine vapors can cause respiratory irritation.[2][6] A respirator protects you

by filtering these vapors from the air you breathe.

Selection: If a risk assessment determines that a respirator is necessary, a full-face

respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges is appropriate.[2][6] If the respirator is the sole means of protection, a full-face

supplied-air respirator should be used.[2][6]

Important: You must be medically cleared, trained, and fit-tested to wear a respirator. Do not

use a respirator without following your institution's respiratory protection program.[7]
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Q3: My safety glasses fog up when I'm working in the hood. What are the best practices for eye

protection?

A3: Eye protection is critical because 2,3-Lutidine can cause serious, irreversible eye damage.

[1][3] Fogging is a common issue that compromises safety by obscuring vision.

Minimum Requirement: Tightly fitting safety goggles are mandatory.[1][2][6] They provide a

seal around the eyes to protect from splashes and vapors.

Troubleshooting Fogging:

Anti-fog coatings: Use goggles with a manufacturer-applied anti-fog coating.

Indirectly vented goggles: These are designed to reduce fogging while still protecting from

chemical splashes.

Face Shield: For tasks with a high splash hazard, wear a face shield in addition to safety

goggles.[2][6] A face shield provides a secondary barrier and can help reduce the direct

impact of air currents that cause fogging.
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1. Task Risk Assessment

2. PPE Selection

3. Specific Equipment

Assess Task:
Handling 2,3-Lutidine

What is the scale and splash potential?

Eye/Face Protection

 Low Splash
(e.g., small transfer)

 High Splash
(e.g., large reaction)

Skin/Body Protection Respiratory Protection

Tightly-fitting
Safety Goggles Goggles + Face Shield Chemical-Resistant Gloves

(e.g., Butyl Rubber)
Flame-Retardant Lab Coat

 or Full Suit
Not Required

(Work in Fume Hood)

 Good Ventilation

ABEK Cartridge Respirator
(Fit-tested)

 Poor Ventilation
 or Spill

Click to download full resolution via product page

Section 3: Safe Handling & Storage Procedures
These troubleshooting guides address common procedural questions to prevent exposures

and accidents during routine lab work.

Q1: What are the most critical steps for safely transferring 2,3-Lutidine between containers to

avoid static discharge?
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A1: Preventing static discharge is paramount because 2,3-Lutidine is a flammable liquid.[3][8]

A static spark can ignite its vapors.

Protocol for Safe Transfer:

Work Area: Conduct the transfer inside a chemical fume hood.[13]

Grounding and Bonding: Ensure both the source and receiving containers are properly

grounded and bonded.[8][10][13] This equalizes the electrical potential between the

containers, preventing a static spark from jumping the gap.

Use Non-Sparking Tools: Use tools made of materials like bronze or plastic that do not

generate sparks upon impact.[1][8][10][13]

Ventilation: Ensure adequate ventilation to prevent the accumulation of flammable vapors.

[2][6][8]

Controlled Pouring: Pour slowly and carefully to minimize splashing and vapor generation.

Q2: My lab has limited general ventilation. What are the absolute minimum engineering

controls I need to work with 2,3-Lutidine?

A2: Working with 2,3-Lutidine without adequate engineering controls is a significant safety risk.

The absolute minimum requirement is to handle the chemical within a properly functioning

chemical fume hood.[13] This is not negotiable. A fume hood provides localized exhaust

ventilation that captures vapors at the source, protecting you from inhalation and reducing the

concentration of flammable vapors in the lab.[8] General lab ventilation alone is insufficient to

provide adequate protection.

Q3: How should I properly store a partially used container of 2,3-Lutidine?

A3: Proper storage is crucial to maintain chemical integrity and prevent accidents.

Container: Keep the container tightly closed to prevent vapors from escaping.[1][6][8]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[2][6]
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Location: Store in a cool, dry, and well-ventilated place.[1][6][8]

Cabinet: Use a designated flammables storage cabinet.

Segregation: Store away from incompatible materials, especially strong acids and oxidizing

agents.[1][6][8]

Ignition Sources: Ensure the storage area is free from heat, sparks, and open flames.[3][8]

[13]

Section 4: Emergency Response & Spill
Management
Knowing precisely what to do in an emergency can prevent a minor incident from becoming a

major accident.

Q1: What are the immediate first aid steps for an accidental exposure?

A1: Speed is essential. Anyone working with 2,3-Lutidine should know the location of the

nearest safety shower and eyewash station. Always have the Safety Data Sheet (SDS)

available for emergency responders.[2][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][2][3][13] Remove contact lenses if present

and easy to do.[1][3] Seek immediate medical attention from an ophthalmologist.[3]

Skin Contact: Take off immediately all contaminated clothing.[1][3] Flush skin with plenty of

soap and water for at least 15 minutes.[2][3][13] If skin irritation occurs, get medical help.[1]

[3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][3][6] If

breathing is difficult or stops, provide artificial respiration.[2][13] Get medical help if you feel

unwell.[1][3]

Ingestion: Do NOT induce vomiting.[2][6] Rinse the mouth with water.[1][2][3] If the victim is

conscious and alert, give 2-4 cupfuls of milk or water.[8][13] Never give anything by mouth to

an unconscious person.[2][13] Seek immediate medical attention.[1][3][8]
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Q2: How do I handle a small spill (<100 mL) versus a large spill (>1 L) of 2,3-Lutidine in the

lab?

A2: The response procedure is dictated by the volume and the associated risk.

Small Spill (<100 mL) - Manageable by Trained Lab Personnel:

Alert: Alert personnel in the immediate area.

Isolate: Ensure all ignition sources are removed from the area.[2][6][8][13]

PPE: Don appropriate PPE, including chemical-resistant gloves, goggles, a lab coat, and if

ventilation is poor, a respirator.

Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material like

vermiculite, sand, or commercial sorbent pads.[3][8][14] Start from the outside and work

your way in to prevent spreading.

Collect: Using non-sparking tools, carefully scoop the absorbed material into a labeled,

sealable container for hazardous waste.[8][15]

Decontaminate: Clean the spill area with soap and water.[15]

Dispose: Dispose of the waste container and any contaminated PPE through your

institution's hazardous waste program.[1][6]

Large Spill (>1 L) or Any Spill Outside a Fume Hood - Requires Emergency Response:

Evacuate: Immediately evacuate the laboratory, closing the doors behind you to contain

the vapors.[2][6][15]

Alert: Activate the nearest fire alarm and alert your institution's emergency response team

(e.g., call 911 or your internal emergency number).[14][15][16]

Report: From a safe location, provide responders with the chemical name, quantity spilled,

exact location, and any known hazards.[14]

Isolate: Prevent personnel from entering the hazardous area.
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Do Not Attempt to Clean Up: A large spill of a flammable liquid poses a significant fire and

health risk that requires specialized equipment and training to manage.[15]

Small Spill Response Large Spill Response

2,3-Lutidine Spill Occurs

Assess Spill Size
 & Location

Small Spill (<100mL)
Inside Fume Hood

Small

Large Spill (>1L)
or Outside Hood

Large

Alert Nearby Personnel EVACUATE AREA

Don Appropriate PPE

Contain with Inert Absorbent

Collect with Non-Sparking Tools

Decontaminate Area

Dispose as Hazardous Waste

Activate Alarm / Call 911

Report Details to Responders

Isolate Area / Prevent Entry

DO NOT ATTEMPT CLEANUP
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Click to download full resolution via product page

Q3: What should be in a dedicated 2,3-Lutidine spill kit?

A3: Having a readily accessible spill kit is a cornerstone of preparedness. It should contain:

Absorbent Material: Vermiculite, sand, or chemical absorbent pads/pillows.[14][15]

Personal Protective Equipment (PPE): A pair of chemical-resistant gloves (e.g., Butyl

rubber), splash goggles, and a disposable apron or coverall.

Cleanup Tools: A non-sparking scoop or dustpan and brush.[15]

Waste Disposal: Heavy-duty plastic bags or a sealable bucket labeled for hazardous waste.

[15]

Instructions: A copy of the spill cleanup procedure.

Section 5: Waste Disposal
Q1: How do I properly dispose of waste 2,3-Lutidine and contaminated materials (e.g., used

gloves, absorbent)?

A1: All waste containing 2,3-Lutidine is considered hazardous waste.

Causality: Improper disposal can contaminate the environment and poses a risk to public

health.

Protocol:

Segregation: Do not mix 2,3-Lutidine waste with other waste streams unless permitted by

your institution's waste management plan.

Collection: Collect all liquid waste and contaminated solids (absorbent material, gloves,

paper towels) in a clearly labeled, leak-proof, and sealed hazardous waste container.[15]

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name: "2,3-Lutidine".[14]
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Professional Disposal: Arrange for pickup and disposal through a licensed professional

waste disposal company or your institution's Environmental Health & Safety (EHS)

department.[2][6] Do not pour 2,3-Lutidine down the drain.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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